Rosemary

Salvia rosmarinus

Rosemary

LamiaceaeSalviaSalvia rosmarinus

Plant Description

Rosemary (Rosmarinus officinalis) is an aromatic evergreen shrub native to the Mediterranean region, renowned for its culinary and medicinal applications. Rich in bioactive compounds such as rosmarinic acid, carnosic acid, and essential oils (e.g., 1,8-cineole, alpha-pinene), it exhibits potent antioxidant, anti-inflammatory, and antimicrobial properties. Traditionally used to improve memory, stimulate circulation, and alleviate muscle pain, its phytochemical profile supports neuroprotective and hepatoprotective effects, making it a valuable herb in pharmacognosy.